Cas no 103884-20-4 (2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one)

2,5-Diamino-6-nitro-3,4-dihydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core with amino and nitro functional groups. Its structure imparts reactivity suitable for applications in pharmaceutical intermediates and organic synthesis. The presence of both electron-donating (amino) and electron-withdrawing (nitro) groups enhances its versatility in nucleophilic and electrophilic reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its potential as a scaffold for kinase inhibitors or antimicrobial agents. Its crystalline form ensures stability and ease of handling in laboratory settings. The nitro group further allows for selective reduction or substitution, enabling diverse derivatization pathways.

2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one structure

103884-20-4 structure

Product Name:2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one

CAS No:103884-20-4

MF:C₈H₇N₅O₃

MW:221.172880411148

MDL:MFCD30471464

CID:4559640

Update Time:2025-05-27

2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

- 2,5-diamino-6-nitroquinazolin-4(3H)-one
- 2,5-diamino-6-nitro-3H-quinazolin-4-one
- 4(3H)-Quinazolinone,2,5-diamino-6-nitro-
- 4(3H)-Quinazolinone, 2,5-diamino-6-nitro-
- F15782
- 2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one
- MDL： MFCD30471464
- Inchi： 1S/C8H7N5O3/c9-6-4(13(15)16)2-1-3-5(6)7(14)12-8(10)11-3/h1-2H,9H2,(H3,10,11,12,14)
- InChI Key： PCEUTCIRTZCFPY-UHFFFAOYSA-N
- SMILES： O=C1C2C(=C(C=CC=2N=C(N)N1)[N+](=O)[O-])N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 363
XLogP3: -0.2
Topological Polar Surface Area: 139

2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM204463-1g	2,5-Diamino-6-nitroquinazolin-4(3H)-one	103884-20-4	97%	1g	$556	2021-08-04
Chemenu	CM204463-1g	2,5-Diamino-6-nitroquinazolin-4(3H)-one	103884-20-4	97%	1g	$***	2023-04-03
Alichem	A189011984-1g	2,5-Diamino-6-nitroquinazolin-4(3H)-one	103884-20-4	97%	1g	$638.52	2023-09-04
eNovation Chemicals LLC	Y0995240-5g	2,5-diamino-6-nitroquinazolin-4(3H)-one	103884-20-4	95%	5g	$2000	2024-08-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTKB0377-100MG	2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one	103884-20-4	95%	100MG	￥ 858.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTKB0377-250MG	2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one	103884-20-4	95%	250MG	￥ 1,372.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTKB0377-500MG	2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one	103884-20-4	95%	500MG	￥ 2,283.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTKB0377-1G	2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one	103884-20-4	95%	1g	￥ 3,425.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTKB0377-5G	2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one	103884-20-4	95%	5g	￥ 10,276.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTKB0377-10G	2,5-diamino-6-nitro-3,4-dihydroquinazolin-4-one	103884-20-4	95%	10g	￥ 17,127.00	2023-04-06